Cas no 88343-06-0 (Quinoline, 1,2,3,4-tetrahydro-1-methyl-8-(1-methyl-2-propenyl)-)

• Product name: Quinoline, 1,2,3,4-tetrahydro-1-methyl-8-(1-methyl-2-propenyl)-
• CAS No: 88343-06-0
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 636421
• PubChem ID: 13184562

Quinoline, 1,2,3,4-tetrahydro-1-methyl-8-(1-methyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1-methyl-8-(1-methyl-2-propenyl)-
• 8-but-3-en-2-yl-1-methyl-3,4-dihydro-2H-quinoline
• 88343-06-0
• 8-(But-3-en-2-yl)-1-methyl-1,2,3,4-tetrahydroquinoline
• DTXSID00525607

• Inchi： InChI=1S/C14H19N/c1-4-11(2)13-9-5-7-12-8-6-10-15(3)14(12)13/h4-5,7,9,11H,1,6,8,10H2,2-3H3
• InChI Key： TYVRMXYYHIWTLY-UHFFFAOYSA-N
• SMILES： CC(C=C)C1=CC=CC2=C1N(CCC2)C

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 3.8